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Compound of Interest

Compound Name: (117,14Z7)-Icosadienoyl-CoA

Cat. No.: B15544347

For Researchers, Scientists, and Drug Development Professionals

Introduction

(11Z,14Z)-Icosadienoyl-CoA is an unsaturated fatty acyl-coenzyme A thioester that serves as
a key intermediate in lipid metabolism. Its parent fatty acid, (11Z,142)-eicosadienoic acid, is an
omega-6 polyunsaturated fatty acid that can be metabolized to bioactive lipids involved in
inflammation and cellular signaling. These application notes provide detailed guidelines for the
proper handling, storage, and use of (11Z,14Z)-Icosadienoyl-CoA in a research setting.

Product Information

Property Value

Molecular Formula C41H70N7017P3S[1]
Molecular Weight 1058.02 g/mol [1]
Appearance Solid

(117,147)-Icosadienoyl-coenzyme A, (112,147)-

Synonyms ) )
Eicosadienoyl-coenzyme A

Handling and Storage
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Proper handling and storage are critical to maintain the stability and integrity of (11Z,14Z)-

Icosadienoyl-CoA, an unsaturated lipid that is susceptible to oxidation and hydrolysis.

Storage Conditions

Condition Recommendation Stability
Store at -20°C under an inert o
) > 4 years (based on similar
Solid Form atmosphere (e.g., argon or
) compounds)[2]
nitrogen).
) Aqueous solutions should not
Prepare fresh solutions for
) ) ) be stored for more than one
In Solution immediate use. For short-term

storage, store at -20°C.

day[2]. Frozen solutions may

be stable for several weeks|[3].

Note: Unsaturated fatty acids and their derivatives are prone to aerial oxidation. It is

recommended to store opened containers under an inert gas to minimize degradation.

solubili

Solvent Solubility Notes
] Aqueous solutions are
Approximately 10 mg/mL
Water unstable and should be used

(based on Oleoyl-CoA)[2]

immediately.

Organic Solvents

Soluble in ethanol and DMSO.

For biological assays, stock
solutions in DMSO can be

diluted into aqueous buffers.

Cell Culture Media

Poorly soluble.

To enhance solubility, consider
conjugation with fatty-acid-free

bovine serum albumin (BSA).

Experimental Protocols
Protocol for Preparation of Stock Solutions
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This protocol provides a general guideline for preparing a stock solution of (11Z,14Z)-

Icosadienoyl-CoA.

Materials:

(11Z,14Z)-Icosadienoyl-CoA solid
Anhydrous Dimethyl Sulfoxide (DMSO)
Inert gas (Argon or Nitrogen)

Sterile microcentrifuge tubes

Procedure:

Allow the vial of solid (11Z,14Z)-Icosadienoyl-CoA to equilibrate to room temperature
before opening to prevent condensation.

Briefly centrifuge the vial to collect the solid at the bottom.
Under a stream of inert gas, weigh the desired amount of the solid.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

Vortex briefly to dissolve the solid completely.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

Blanket the headspace of each aliquot with inert gas before sealing.

Store the aliquots at -20°C.

Protocol for In Vitro Metabolism Studies

This protocol is adapted from studies on the metabolism of the parent fatty acid and can be

used to investigate the metabolic fate of (11Z,14Z)-Icosadienoyl-CoA in cell lysates or tissue

homogenates.
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Materials:

(11Z,14Z)-Icosadienoyl-CoA stock solution

Cell lysates or tissue homogenates (e.g., liver microsomes)

Reaction buffer (e.g., phosphate buffer, pH 7.4)

Cofactors as required (e.g., NADPH, ATP)

Quenching solution (e.g., methanol with internal standard)

Analytical equipment (e.g., LC-MS/MS)

Procedure:

Thaw the cell lysate or tissue homogenate on ice.

¢ In a microcentrifuge tube, combine the cell lysate/homogenate, reaction buffer, and any
necessary cofactors.

e Pre-incubate the mixture at 37°C for 5 minutes.

« Initiate the reaction by adding a small volume of the (11Z,14Z)-Icosadienoyl-CoA stock
solution to the reaction mixture.

 Incubate at 37°C for the desired time points (e.g., 0, 5, 15, 30, 60 minutes).
o Terminate the reaction by adding a cold quenching solution.

e Vortex and centrifuge to pellet the protein.

¢ Collect the supernatant for analysis of metabolites by LC-MS/MS.

Signaling and Metabolic Pathways

(11Z,14Z)-Icosadienoic acid, the parent fatty acid of (11Z,14Z)-Icosadienoyl-CoA, is a
precursor to several bioactive lipids and is involved in inflammatory signaling pathways. The
CoA ester is a critical intermediate in the metabolic activation and processing of the fatty acid.
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Experimental Workflow

The following diagram illustrates a general workflow for handling and using (11Z,14Z)-

Icosadienoyl-CoA in a typical in vitro experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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